N-(2,3-dihydro-1H-inden-5-yl)-2-((6-isopentyl-2-methyl-7-oxo-6,7-dihydro-2H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)acetamide

• IUPAC Name: N-(2,3-dihydro-1H-inden-5-yl)-2-[2-methyl-6-(3-methylbutyl)-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanylacetamide
• InChI: InChI=1S/C22H27N5O2S/c1-14(2)9-10-27-21(29)20-18(12-26(3)25-20)24-22(27)30-13-19(28)23-17-8-7-15-5-4-6-16(15)11-17/h7-8,11-12,14H,4-6,9-10,13H2,1-3H3,(H,23,28)
• InChI Key: LKDWARUQYCIIED-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)C2=NN(C=C2N=C1SCC(=O)NC3=CC4=C(CCC4)C=C3)C
• Molecular Formula: C22H27N5O2S
• Molecular Weight: 425.5 g/mol

Description

N-(2,3-dihydro-1H-inden-5-yl)-2-((6-isopentyl-2-methyl-7-oxo-6,7-dihydro-2H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H27N5O2S and its molecular weight is 425.55. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis with Activated Nitriles

Research by Elian, Abdelhafiz, and Abdelreheim (2014) explores the synthesis of new derivatives involving thioxo-2,5-dihydro-1H-pyrano[2,3-d]pyrimidine from compound reactions, leading to the production of multifunctionally substituted heterocycles such as pyrazolo, chromeno, pyrimido, and thiopyrimidine. This work highlights the versatility of heterocyclic compounds in synthesizing complex molecules, potentially useful in a wide range of scientific applications, including pharmaceuticals and materials science (Elian, Abdelhafiz, & Abdelreheim, 2014).

Novel Isoxazolines and Isoxazoles Synthesis

Rahmouni et al. (2014) developed new isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition, illustrating the compound's utility in generating bioactive molecules. These findings could contribute to the development of new therapeutic agents, showcasing the importance of such chemical frameworks in medicinal chemistry (Rahmouni et al., 2014).

Antimicrobial Activity of New Heterocycles

Bondock et al. (2008) utilized similar chemical scaffolds for synthesizing new heterocycles incorporating the antipyrine moiety, demonstrating significant antimicrobial activity. Their research underscores the compound's relevance in discovering new antimicrobial agents, which is crucial for addressing the global challenge of antibiotic resistance (Bondock, Rabie, Etman, & Fadda, 2008).

Synthesis and Studies of Nitrogen and Sulfur Compounds

Soleiman, El-Latif, Khalil, and Elazab (2002) focused on the synthesis of compounds incorporating pyrazolo-, pyrimidino-, isoxazolo-, thiozolo-, and γ-lactam with thienopyridazine. Their work contributes to the understanding of the synthetic versatility of nitrogen and sulfur compounds, which are essential in the development of pharmaceuticals and agrochemicals (Soleiman, El-Latif, Khalil, & Elazab, 2002).